Cas no 2039-86-3 (1-Bromo-3-vinylbenzene)

1-Bromo-3-vinylbenzene Properties

Names and Identifiers

• 1-Bromo-3-vinylbenzene
• 3-Bromostyrene
• 3-Bromostyrene (stabilized with TBC)
• 1-bromo-3-ethenylbenzene
• 3-bromo-styrene
• 3-Bromostyrene,stabilized
• 3-Brom-styrol
• Benzene,1-bromo-3-ethenyl
• m-bromostyrene
• Benzene, 1-bromo-3-ethenyl-
• 1-bromo-3-vinyl-benzene
• 6XE3SF241Y
• KQJQPCJDKBKSLV-UHFFFAOYSA-N
• B-BROMOSTYRENE
• PubChem23859
• 1-Bromo-3-vinylbenzene #
• 3-BrC6H4CH=CH2
• Benzene,1-bromo-3-ethenyl-
• EMOLECULES 480711
• 3-Bromostyrene stabilized with 100ppm 4-tert-Butylcatechol
• NS00026617
• 3-Bromostyrene, 97%, contains 0.1% 3,5-di-tert-butylcatechol as inhibitor
• EINECS 218-025-2
• CS-W015997
• 2039-86-3
• J7.857C
• FT-0615255
• MFCD00000088
• SCHEMBL50668
• InChI=1/C8H7Br/c1-2-7-4-3-5-8(9)6-7/h2-6H,1H
• UNII-6XE3SF241Y
• 3-VINYLBROMOBENZENE
• AKOS009156768
• B1897
• AMY40224
• DTXSID60174332
• EN300-60995
• 3-Bromostyrene, 96.0%(GC), contains 0.1% TBC as stabilizer
• DS-16663
• SCHEMBL13158913
• Q27265672
• STL555775
• DTXCID8096823
• DB-045203
• BBL101978
• +Expand

• MDL： MFCD00000088
• InChIKey： KQJQPCJDKBKSLV-UHFFFAOYSA-N
• Inchi： 1S/C8H7Br/c1-2-7-4-3-5-8(9)6-7/h2-6H,1H2
• SMILES： BrC1=C([H])C([H])=C([H])C(C([H])=C([H])[H])=C1[H]
• BRN： 2038490

Computed Properties

• Exact Mass: 181.97300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.973
• Heavy Atom Count: 9
• Complexity: 98.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.09210
• PSA: 0.00000
• Refractive Index: 1.591
• Boiling Point: 94°C/20mmHg(lit.)
• Flash Point: 68 ºC
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.406

1-Bromo-3-vinylbenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1-Bromo-3-vinylbenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials